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Compound of Interest

Compound Name: Crufomate

Cat. No.: B1669637

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the
organophosphate insecticide Crufomate against a range of newer pesticide classes. The
assessment is based on a comprehensive review of experimental data on their environmental
fate, ecotoxicity to non-target organisms, and mechanisms of action. All quantitative data are
summarized in clear, comparative tables, and key experimental protocols and signaling
pathways are detailed and visualized to support further research and development of safer
alternatives.

Environmental Fate and Transport

The environmental persistence and mobility of a pesticide are critical factors in determining its
potential for non-target exposure. The following table summarizes key environmental fate
parameters for Crufomate and several newer pesticide classes.
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Pesticide
Class

Representative
Compound(s)

Soil Half-life
(days)

Water
Solubility
(mglL)

Key
Environmental
Fate
Characteristic
s

Organophosphat
e

Crufomate

Practically

insoluble[1]

Unstable in
aqueous
preparations
over long periods
and at
temperatures
above 60°C[2][3]
[41[5].

Neonicotinoids

Imidacloprid,
Clothianidin

26.5-229

(Imidacloprid)[6]

514
(Imidacloprid)[6]

High water
solubility leads to
potential for
leaching into
groundwater and
runoff into
surface water[6].
Systemic nature
results in
presence in
pollen and
nectar[7][8].

Pyrethroids

Permethrin,

Cypermethrin,

Bifenthrin

7-276+
(Bifenthrin)[9]

Low

Strongly adsorb
to soil and
sediment, limiting
leaching but
posing risks to
sediment-
dwelling
organisms.
Degrade

relatively quickly
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in the presence
of sunlight[10].

Phenylpyrazoles

Fipronil

Can be

persistent[11]

2.4 - 3.78[12]

Can persist in
soil and aquatic
systems. Its
degradation
products can be
more toxic than
the parent
compound[12].
Low
bioaccumulation
potential in
fish[12].

Sulfoximines

Sulfoxaflor

12.0 - 15.4[13]

Degrades rapidly
in the terrestrial
environment.
Considered to
have a lower
environmental
impact than
neonicotinoids
due to faster

degradation[14].

Butenolides

Flupyradifurone

Persistent to very
persistent (38 -
400)[15]

High

Mobile in soil
with potential to
reach
groundwater.
Rapid
degradation
through aqueous
photolysis[15].

Avermectins

Abamectin

Rapid

degradation at

Low

Rapidly
photodegrades

on the soil
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soil surface (0.3 -
1 day)[16]

surface. Does
not tend to be
persistent in the
environment[16]
[17].

Diamides

Chlorantraniliprol

e

Low

Favorable
environmental
profile with low
mammalian
toxicity and rapid
degradation in
soil and
water[18].

Ecotoxicity to Non-Target Organisms

The toxicity of pesticides to organisms other than the intended target is a primary concern for

environmental risk assessment. The following tables present a comparative overview of the

acute and chronic toxicity of Crufomate and newer pesticide classes to a range of non-target

organisms.

Acute Toxicity Data
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Represen
Pesticide tative . . . o -
Organism Endpoint Value Unit Citation
Class Compoun
d
Organopho
Crufomate Rat (oral) LD50 770 mg/kg [19]
sphate
400
Chicken
- (causesleg mg/kg [19]
(oral)
weakness)
Bluegill
(Lepomis
_ LC50 (96h) 1.8 mg/L [20]
macrochiru
s)

Neonicotin Imidaclopri

_ Rat (oral) LD50 - -
oids d

Honeybee
(Apis
mellifera)

LD50 - -

(oral)

Daphnia

EC50 (48h)
magna

Rainbow

Trout

(Oncorhyn LC50 (96h)
chus

myKkiss)

Pyrethroids  Bifenthrin Rat (oral) LD50 - -

Honeybee
(Apis

mellifera)

LD50 - -

(contact)
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Daphnia
EC50 (48h) - -
magna

Rainbow

Trout

(Oncorhyn LC50 (96h) - -
chus

myKkiss)

Phenylpyra ] )
| Fipronil Rat (oral) LD50 92 mg/kg [11]
zoles

Honeybee
(Apis

mellifera)

LD50 - -

(oral)

Daphnia

EC50 (48h)
magna

Rainbow

Trout

(Oncorhyn LC50 (96h) 0.246 mg/L [21]
chus

mykiss)

Honeybee
Sulfoximin (Apis
Sulfoxaflor ) LD50 - -
es mellifera)

(oral)

Daphnia

EC50 (48h)
magna

Rainbow

Trout

(Oncorhyn LC50 (96h)
chus

myKkiss)
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Honeybee
Butenolide Flupyradifu  (Apis
) LD50 1.20 M g/bee [11]
s rone mellifera)

(oral)

Chironomu
o EC50 0.062 mg/L [22]
S riparius

Rainbow

Trout

(Oncorhyn LC50 (96h) >74.2 mg/L [22]
chus

mykiss)

Avermectin ) Bobwhite
Abamectin ) LD50 >2000 mg/kg [16]
s Quail (oral)

Honeybee
(Apis

mellifera)

LD50 - -

(contact)

Daphnia
LC50 (48h)  0.003 mg/L [16]
magna

Rainbow

Trout

(Oncorhyn LC50 (96h)  0.003 mg/L [16]
chus

myKkiss)

o Chlorantra
Diamides N Rat (oral) LD50 >5000 mg/kg
niliprole

Honeybee
(Apis

) LD50 >100 K g/bee
mellifera)

(oral)

Daphnia
EC50 (48h) >0.0113 mg/L
magna
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Rainbow
Trout
(Oncorhyn LC50 (96h) >12 mg/L
chus
myKkiss)
Chronic Toxicity Data
Represen
Pesticide tative . . . o
Organism Endpoint  Value Unit Citation
Class Compoun
d
Pyrethroids  Bifenthrin Fish NOEC 0.012 pa/L [23]
Daphnia NOEC 0.0011 po/L [23]
Cypermeth )
_ Fish NOEC 0.077 pg/L [23]
rin
Daphnia NOEC 0.0075 po/L [23]
Butenolide Flupyradifu ~ Daphnia NOEC
3.2 mg/L [22]
s rone magna (21d)
Chironomu
o NOEC 0.0105 mg/L [22]
S riparius
Pimephale
NOEC 4.4 mg/L [22]
s promelas
) Mallard
Avermectin ) NOAEL (18
Abamectin Duck 3,6,12 ppm [16]
S ] weeks)
(dietary)

Mechanisms of Action and Signaling Pathways

Understanding the molecular mechanisms by which pesticides exert their effects is crucial for
assessing their selectivity and potential for non-target toxicity.
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Organophosphates (e.g., Crufomate): These compounds act by inhibiting the enzyme
acetylcholinesterase (AChE). This leads to an accumulation of the neurotransmitter
acetylcholine at nerve synapses, causing continuous nerve stimulation, paralysis, and
ultimately death in susceptible organisms.[14][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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